Cas no 1890827-18-5 (2-bromo-1-(1H-pyrrol-2-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(1H-pyrrol-2-yl)ethan-1-ol
• CAS No: 1890827-18-5
• MF: C₆H₈BrNO
• MW: 190.03782081604
• CID: 5916049
• PubChem ID: 116863211
• Update Time: 2025-05-26

2-bromo-1-(1H-pyrrol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1H-pyrrol-2-yl)ethan-1-ol
• 1890827-18-5
• EN300-1915457

• Inchi： 1S/C6H8BrNO/c7-4-6(9)5-2-1-3-8-5/h1-3,6,8-9H,4H2
• InChI Key： MHHRFRSOXOGBQU-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CN1)O

Computed Properties

• Exact Mass: 188.97893g/mol
• Monoisotopic Mass: 188.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36Ų

Additional information on 2-bromo-1-(1H-pyrrol-2-yl)ethan-1-ol

Comprehensive Overview of 2-Bromo-1-(1H-pyrrol-2-yl)ethan-1-ol (CAS No. 1890827-18-5)

2-Bromo-1-(1H-pyrrol-2-yl)ethan-1-ol, with the CAS registry number 1890827-18-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated derivative of pyrrole is a versatile intermediate, often utilized in the synthesis of complex molecules. Its unique structure, featuring a bromoethyl group attached to a pyrrole ring, makes it a valuable building block for heterocyclic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound’s molecular formula, C₆H₈BrNO, highlights its heterocyclic nature, combining a pyrrole core with a hydroxyethyl side chain. This structural motif is pivotal in modern medicinal chemistry, as it mimics bioactive scaffolds found in natural products. Recent studies have linked 2-bromo-1-(1H-pyrrol-2-yl)ethan-1-ol to applications in cancer therapeutics, where its derivatives exhibit promising activity against tumor cell lines. Additionally, its role in pesticide formulation has been explored, aligning with the growing demand for eco-friendly agrochemicals.

From a synthetic perspective, CAS No. 1890827-18-5 is often prepared via bromination of 1-(1H-pyrrol-2-yl)ethan-1-ol, a reaction that underscores its accessibility for industrial-scale production. The compound’s reactive bromine atom facilitates further functionalization, enabling the creation of diverse analogs. This adaptability has made it a focal point in high-throughput screening (HTS) campaigns, where rapid derivatization is essential for identifying lead compounds.

In the context of green chemistry, researchers are investigating solvent-free and catalytic methods to synthesize 2-bromo-1-(1H-pyrrol-2-yl)ethan-1-ol, addressing concerns about waste reduction. Such innovations align with global trends toward sustainable manufacturing, a topic frequently searched in academic and industrial forums. Furthermore, its stability under ambient conditions makes it a practical choice for laboratories prioritizing safe handling protocols.

The compound’s spectroscopic properties, including NMR and IR signatures, are well-documented, aiding in its identification and purity assessment. Analytical techniques like HPLC and mass spectrometry are routinely employed to ensure quality control, a critical aspect for regulatory compliance in pharmaceutical applications. These methodologies are often queried by professionals seeking reliable characterization data.

Beyond its chemical attributes, 2-bromo-1-(1H-pyrrol-2-yl)ethan-1-ol is a subject of interest in computational chemistry. Molecular docking studies predict its affinity for enzymatic targets, a hot topic in AI-driven drug design. This intersection of experimental and in silico research reflects the compound’s relevance in cutting-edge science, resonating with audiences exploring machine learning in chemistry.

In summary, CAS No. 1890827-18-5 represents a nexus of innovation, bridging traditional synthesis with contemporary applications. Its multifaceted utility in drug development, material science, and catalysis ensures its continued prominence in scientific literature and industrial workflows. As research evolves, this compound is poised to play a pivotal role in addressing challenges across multiple disciplines.